Cas no 5964-67-0 ((5Z)-5-(2-methylbenzylidene)-1-(3-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione)

• Product Name: (5Z)-5-(2-methylbenzylidene)-1-(3-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 5964-67-0
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• CID: 1616418
• PubChem ID: 2248511
• Update Time: 2025-04-21

(5Z)-5-(2-methylbenzylidene)-1-(3-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-(2-methylbenzylidene)-1-(3-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• (5Z)-1-(3-methylphenyl)-5-[(2-methylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• AKOS000322755
• 5-(2-methylbenzylidene)-1-(3-methylphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5964-67-0
• ZINC04501955
• DTXSID40367220
• BIM-0038926.P001
• SR-01000224421
• SR-01000224421-1

• Inchi： 1S/C19H16N2O3/c1-12-6-5-9-15(10-12)21-18(23)16(17(22)20-19(21)24)11-14-8-4-3-7-13(14)2/h3-11H,1-2H3,(H,20,22,24)/b16-11-
• InChI Key： JKLMCDYRZPLRRY-WJDWOHSUSA-N
• SMILES： O=C1/C(/C(NC(N1C1C=CC=C(C)C=1)=O)=O)=C\C1C=CC=CC=1C

Computed Properties

• Exact Mass: 320.11618
• Monoisotopic Mass: 320.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48